Cas no 948289-14-3 (Ethyl 6-bromo-2-methylquinoline-3-carboxylate)

Ethyl 6-bromo-2-methylquinoline-3-carboxylate is a brominated quinoline derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a reactive bromo substituent at the 6-position, enabling further functionalization via cross-coupling reactions, while the ester group at the 3-position offers versatility for hydrolysis or transesterification. The 2-methyl group enhances steric and electronic properties, influencing reactivity and selectivity in heterocyclic transformations. This compound serves as a valuable intermediate in the development of bioactive molecules, particularly in medicinal chemistry for the synthesis of potential therapeutic agents. Its well-defined crystalline form ensures consistent purity, making it suitable for precise synthetic applications.
Ethyl 6-bromo-2-methylquinoline-3-carboxylate structure
948289-14-3 structure
Product Name:Ethyl 6-bromo-2-methylquinoline-3-carboxylate
CAS No:948289-14-3
MF:C13H12BrNO2
MW:294.143882751465
MDL:MFCD09787812
CID:1081646
PubChem ID:17039982
Update Time:2025-05-26

Ethyl 6-bromo-2-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-bromo-2-methylquinoline-3-carboxylate
    • 3,4-DICHLORO-5,8-DIFLUOROQUINOLINE
    • 6-BROMO-2-METHYLQUINOLINE-3-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 6-bromo-2-methyl-3-quinolinecarboxylate
    • DB-080034
    • WOWPFIGSWCNAHK-UHFFFAOYSA-N
    • CS-0163774
    • AS-81961
    • EN300-25075282
    • DTXSID60589129
    • AKOS022174574
    • Z2213890521
    • 948289-14-3
    • Ethyl6-bromo-2-methylquinoline-3-carboxylate
    • AB52298
    • MFCD09787812
    • 6-Bromo-2-methylquinoline-3-carboxylic acid ethyl ester, AldrichCPR
    • SCHEMBL2000858
    • YMB28914
    • MDL: MFCD09787812
    • Inchi: 1S/C13H12BrNO2/c1-3-17-13(16)11-7-9-6-10(14)4-5-12(9)15-8(11)2/h4-7H,3H2,1-2H3
    • InChI Key: WOWPFIGSWCNAHK-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C)=NC2C(=CC(=CC=2)Br)C=1)OCC

Computed Properties

  • Exact Mass: 293.00500
  • Monoisotopic Mass: 293.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 358.5±37.0 °C at 760 mmHg
  • Flash Point: 170.6±26.5 °C
  • Refractive Index: 1.615
  • PSA: 39.19000
  • LogP: 3.48240
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 6-bromo-2-methylquinoline-3-carboxylate Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 6-bromo-2-methylquinoline-3-carboxylate Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 6-bromo-2-methylquinoline-3-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Zinc chloride ,  Stannous chloride Solvents: Diethyl ether ,  Ethanol ;  3 h, 70 °C; 70 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Preparation of isoxazole compounds as therapeutic farnesoid X receptor agonists
, United States, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid ;  rt; rt → 50 °C; 1 h, 50 °C; 50 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  basified, rt
Reference
Acetic Acid Promoted Redox Annulations with Dual C-H Functionalization
Zhu, Zhengbo; Seidel, Daniel, Organic Letters, 2017, 19(11), 2841-2844

Production Method 3

Reaction Conditions
1.1 Solvents: Water ;  2 d, 70 °C
Reference
Lewis Acid-Catalyzed C(sp3)-C(sp3) Bond Forming Cyclization Reactions for the Synthesis of Tetrahydroprotoberberine Derivatives
Li, Jianjun; Qin, Cong; Yu, Yang; Fan, Huaqiang; Fu, Yiwei; et al, Advanced Synthesis & Catalysis, 2017, 359(13), 2191-2195

Ethyl 6-bromo-2-methylquinoline-3-carboxylate Raw materials

Ethyl 6-bromo-2-methylquinoline-3-carboxylate Preparation Products

Ethyl 6-bromo-2-methylquinoline-3-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:948289-14-3)Ethyl 6-bromo-2-methylquinoline-3-carboxylate
Order Number:A859260
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:17
Price ($):173.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:948289-14-3)Ethyl 6-bromo-2-methylquinoline-3-carboxylate
A859260
Purity:99%
Quantity:1g
Price ($):173.0
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